1-Chloro-3,3-dimethylpentane

• IUPAC Name: 1-chloro-3,3-dimethylpentane
• InChI: InChI=1S/C7H15Cl/c1-4-7(2,3)5-6-8/h4-6H2,1-3H3
• InChI Key: WNSWEMWOYMXOIK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CCCl
• Molecular Formula: C7H15Cl
• DSSTOX Substance ID: DTXSID90600997
• Molecular Weight: 134.65 g/mol
• CAS RN: 34887-09-7

Description

1-Chloro-3,3-dimethylpentane, also known as 1-chloro-2,2-dimethylbutane, is a halogenated hydrocarbon with a wide range of applications in the chemical industry. It is an important intermediate in the production of pharmaceuticals, agrochemicals, and other synthetic products. 1-Chloro-3,3-dimethylpentane is also used in the synthesis of polymers, plasticizers, and surfactants. Its unique structure and properties make it an attractive reagent for many reactions.

Scientific Research Applications

Alkali Metal Ion Binding

1-Chloro-3,3-dimethylpentane-related compounds, specifically cyclic oligoketones composed of 3,3-dimethylpentane-2,4-diones, demonstrate crown ether-like alkali metal ion binding behavior. These compounds have been utilized in catalysis for reactions such as the Finkelstein reaction in low-polarity solvents. This research highlights the potential of these compounds in creating novel ion-binding hosts through terminal functionalization of linear polyketones (Ozawa et al., 2022).

Molecular Dynamics in Structure-H Hydrates

Molecular dynamics simulations provide insight into the behavior of 3,3-dimethylpentane in structure-H hydrates formed with methane. These studies have revealed distinct molecular motions of dimethylpentane molecules in the cages of hydrates, demonstrating differences in molecular motion and unit cell sizes of hydrates based on the molecular structure of the dimethylpentanes (Miyoshi, Ohmura, & Yasuoka, 2007).

Spectroscopy and Crystal Structure

Research on derivatives of 1-chloro-3,3-dimethylpentane, such as 2,4,6-Tri(2′-chloro-1′,1′-dimethylethyl)-s-trioxane, involves studying their synthesis, spectroscopy, and crystal structure. This includes understanding the molecular conformation and characterization through various spectroscopic techniques (Tarbutton & Valente, 2010).

Catalytic Studies

1-Chloro-3,3-dimethylpentane-related compounds are used in catalytic studies, such as the homogeneous catalytic hydroformylation of similar compounds (e.g., 3,3-dimethylbut-1-ene). These studies involve detailed spectroscopic analysis to understand the behavior of reactants and products under various conditions, contributing to the development of new catalytic processes (Li, Widjaja, & Garland, 2003).

Chemical Transformations

The photochemical transformations of chloro(4-methylpent-3-en-1-ynyl)carbene, derived from compounds like 1-chloro-3,3-dimethylpentane, have been studied. These investigations focus on understanding the structural parameters and reaction mechanisms of these carbene species. This research has applications in developing synthetic methodologies for various chemical compounds (Gvozdev et al., 2021).